Cas no 137987-94-1 (3-(4-chlorophenoxy)-7-hydroxy-4H-chromen-4-one)

• Product Name: 3-(4-chlorophenoxy)-7-hydroxy-4H-chromen-4-one
• CAS No: 137987-94-1
• MF: C₁₅H₉ClO₄
• MW: 288.68256354332
• CID: 210574
• PubChem ID: 5399629
• Update Time: 2025-10-29

3-(4-chlorophenoxy)-7-hydroxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-(4-chlorophenoxy)-7-hydroxy-
• 3-(4-chlorophenoxy)-7-hydroxy-4h-1-benzopyran-4-on
• 3-(4-CHLORO-PHENOXY)-7-HYDROXY-CHROMEN-4-ONE
• 3-(4-chlorophenoxy)-7-hydroxychromen-4-one
• 3-(4-Chlorophenoxy)-7-hydroxy-4H-1-benzopyran-4-one
• 3-(4-chlorophenoxy)-7-hydroxy-4H-chromen-4-one
• BRN 5440727
• SCHEMBL18550771
• Z56174467
• VU0088347-2
• SR-01000416963
• EN300-03224
• AKOS000122038
• C15H9ClO4
• Oprea1_524366
• DTXSID90160420
• F0196-0040
• EU-0036450
• 137987-94-1
• Oprea1_472837
• 4H-1-Benzopyran-4-one, 3-(4-chlorophenoxy)-7-hydroxy-
• CS-0219149
• SR-01000416963-1

• Inchi： 1S/C15H9ClO4/c16-9-1-4-11(5-2-9)20-14-8-19-13-7-10(17)3-6-12(13)15(14)18/h1-8,17H
• InChI Key： BIWKGGSODHYGIP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1=COC2C=C(C=CC=2C1=O)O

Computed Properties

• Exact Mass: 288.01897
• Monoisotopic Mass: 288.018936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 3.6

Experimental Properties

• Density: 1.48
• Boiling Point: 456.7°Cat760mmHg
• Flash Point: 230°C
• Refractive Index: 1.67
• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(4-chlorophenoxy)-7-hydroxy-4H-chromen-4-one

Comprehensive Overview of 3-(4-chlorophenoxy)-7-hydroxy-4H-chromen-4-one (CAS No. 137987-94-1)

3-(4-chlorophenoxy)-7-hydroxy-4H-chromen-4-one (CAS No. 137987-94-1) is a specialized organic compound belonging to the chromen-4-one family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in its synthesis, biological activity, and commercial viability.

The molecular structure of 3-(4-chlorophenoxy)-7-hydroxy-4H-chromen-4-one features a chromen-4-one core substituted with a 4-chlorophenoxy group at the 3-position and a hydroxy group at the 7-position. This configuration contributes to its distinct chemical reactivity and physical properties, making it a valuable intermediate in organic synthesis. The presence of the chlorophenoxy moiety enhances its potential for further functionalization, which is a key area of exploration in current research.

One of the most frequently searched topics related to CAS No. 137987-94-1 is its potential role in drug discovery. The chromen-4-one scaffold is known for its pharmacological relevance, particularly in the development of anti-inflammatory, antimicrobial, and anticancer agents. Researchers are investigating whether 3-(4-chlorophenoxy)-7-hydroxy-4H-chromen-4-one exhibits similar bioactivity, given its structural similarity to other bioactive chromen-4-one derivatives. This aligns with the growing demand for novel therapeutic compounds in the pharmaceutical industry.

In addition to its pharmaceutical applications, 3-(4-chlorophenoxy)-7-hydroxy-4H-chromen-4-one has potential uses in agrochemicals. The chlorophenoxy group is a common feature in herbicides and pesticides, suggesting that this compound could be explored for its herbicidal or pesticidal properties. With the increasing focus on sustainable agriculture and eco-friendly pest control solutions, this compound may offer a promising avenue for future agrochemical development.

The synthesis of 3-(4-chlorophenoxy)-7-hydroxy-4H-chromen-4-one typically involves multi-step organic reactions, including condensation and cyclization processes. Recent advancements in green chemistry have prompted researchers to explore more environmentally friendly synthesis routes, such as catalytic methods or solvent-free reactions. These innovations are particularly relevant given the current emphasis on reducing the environmental impact of chemical manufacturing.

From a commercial perspective, the market for chromen-4-one derivatives is expanding, driven by their diverse applications. CAS No. 137987-94-1 is no exception, with suppliers and manufacturers increasingly listing it in their catalogs. The compound's purity, stability, and scalability are critical factors for its commercial success, and these aspects are often highlighted in product descriptions to attract potential buyers.

Another area of interest is the compound's potential role in material science. The chromen-4-one structure is known to exhibit fluorescence properties, which could make 3-(4-chlorophenoxy)-7-hydroxy-4H-chromen-4-one a candidate for use in optical materials or sensors. This aligns with the growing demand for advanced materials in electronics, photonics, and other high-tech industries.

Safety and regulatory considerations are also important when discussing 3-(4-chlorophenoxy)-7-hydroxy-4H-chromen-4-one. While the compound is not classified as a hazardous material, proper handling and storage are essential to ensure its stability and prevent degradation. Researchers and industrial users should consult safety data sheets (SDS) and adhere to best practices when working with this chemical.

In summary, 3-(4-chlorophenoxy)-7-hydroxy-4H-chromen-4-one (CAS No. 137987-94-1) is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features, combined with the growing interest in chromen-4-one derivatives, make it a subject of ongoing research and commercial exploration. As the scientific community continues to uncover its properties and applications, this compound is likely to play an increasingly important role in various industries.